Cas no 499769-88-9 ((2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)boronic acid)

• Product Name: (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)boronic acid
• CAS No: 499769-88-9
• MF: C₈H₉BO₄
• MW: 179.965662717819
• MDL: MFCD03095151
• CID: 932974
• PubChem ID: 4683195
• Update Time: 2025-06-30

(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)boronic acid
• 2,3-DIHYDRO-1,4-BENZODIOXIN-5-YLBORONIC ACID
• 5-(dihydroxy-lambda3-bromanyl)-2,3-dihydro-1,4-benzodioxine
• 1,4-BENZODIOXANE-5-BORONIC ACID
• 2,3-dihydrobenzo[b][1,4]dioxin-5-ylboronic acid
• (2,3-dihydro-1,4-benzodioxin-5-yl)boronic acid
• 1,4-benzodioxan-5-boronic acid
• MCWPMXPNJVZOTP-UHFFFAOYSA-N
• AB13536
• ST2414120
• V6204
• 1,4-(ETHYLENEDIOXY)BENZEN

• MDL： MFCD03095151
• Inchi： 1S/C8H9BO4/c10-9(11)6-2-1-3-7-8(6)13-5-4-12-7/h1-3,10-11H,4-5H2
• InChI Key： MCWPMXPNJVZOTP-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(B(O)O)C1=2

Computed Properties

• Exact Mass: 180.05900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 58.9

Experimental Properties

• Boiling Point: 372.6±52.0°C at 760 mmHg
• PSA: 58.92000
• LogP: -0.86240

(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)boronic acid

Comprehensive Overview of (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)boronic acid (CAS No. 499769-88-9)

(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)boronic acid (CAS No. 499769-88-9) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and material engineering. Its unique dioxin-fused aromatic ring structure enhances its reactivity and selectivity, making it a valuable building block for heterocyclic compounds.

The growing interest in boronic acid-based therapeutics has positioned (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)boronic acid as a key intermediate in developing enzyme inhibitors and bioconjugation probes. Researchers are particularly intrigued by its potential in targeted drug delivery systems, a hot topic in precision medicine. Recent studies highlight its role in designing PET imaging agents and fluorescent sensors, addressing the rising demand for non-invasive diagnostics.

From an industrial perspective, this compound’s stability under aqueous conditions and compatibility with green chemistry protocols align with the global push for sustainable synthesis. Its applications extend to OLED materials and polymeric catalysts, reflecting the intersection of organic electronics and renewable energy solutions—a trending focus in ACS publications and patent filings.

Analytical techniques like HPLC purity testing and NMR spectroscopy confirm the high-grade quality of CAS No. 499769-88-9, meeting stringent GMP standards. Suppliers often emphasize its low toxicity profile and scalable production, catering to the pharmaceutical industry’s need for cost-effective intermediates. FAQs on platforms like Reaxys and SciFinder frequently address its storage conditions (typically under inert gas) and solubility data (favoring polar aprotic solvents).

Innovations in catalytic C-C bond formation have further amplified the demand for this boronic acid. A 2023 Journal of Medicinal Chemistry review noted its utility in proteolysis-targeting chimeras (PROTACs), a breakthrough in degrading disease-causing proteins. This aligns with Google Trends data showing spikes in searches for "boronic acid drug design" and "biocompatible coupling reagents".

In summary, (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)boronic acid exemplifies the synergy between structural versatility and cutting-edge applications. Its relevance in next-gen therapeutics and smart materials ensures its prominence in both academic and industrial discourse, as evidenced by its frequent citation in USPTO patents and grant-funded projects.